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Compound of Interest

Compound Name: 2-Bromo-3-chlorobut-2-ene

Cat. No.: B14419066

Essential Safety and Handling Guide for 2-
Bromo-3-chlorobut-2-ene

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-3-chlorobut-2-ene (CAS No.
80687-89-4) was not readily available in the public domain at the time of this writing. The
following guidance is based on the safety profiles of structurally similar halogenated organic
compounds and general principles of laboratory safety. It is imperative to consult a certified
Safety Data Sheet for this specific compound before handling, and to perform a thorough risk
assessment for your particular use case.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-3-chlorobut-2-ene.
Given its structure as a halogenated alkene, it should be treated as a potentially hazardous
substance.

Hazard Assessment of Structurally Similar
Compounds

Based on data for analogous chemicals such as 1-Bromo-4-chlorobutane and other brominated
compounds, 2-Bromo-3-chlorobut-2-ene is anticipated to present the following hazards.[1]
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Hazard Statement

Classification

Flammable liquid and vapor

Flammable Liquid, Category 3

Causes skin irritation

Skin Corrosion/Irritation, Category 2

Causes serious eye irritation

Serious Eye Damage/Eye Irritation, Category 2

May cause respiratory irritation

Specific target organ toxicity — Single

exposure, Category 3

May cause severe skin burns and eye damage

Skin Corrosion/Irritation, Category 1B

Very toxic to aquatic life with long lasting effects

Hazardous to the aquatic environment, long-

term hazard, Category 1

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to minimize exposure.
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles & Face Shield

Chemical splash goggles
conforming to EN 166 (EU) or
NIOSH (US) standards are
required. A face shield should
be worn over goggles when
there is a significant risk of

splashing.[2]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended for handling.[2]
Always inspect gloves for
defects before use and change
them immediately if
contaminated. For extended
contact, consider double-

gloving.

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and kept fully
buttoned. For tasks with a high
splash potential, a chemical-

resistant apron is also advised.

Respiratory Protection

Respirator (if necessary)

All work should be conducted
in a certified chemical fume
hood to prevent inhalation of
vapors.[2] If engineering
controls are not sufficient, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be

used.

Operational Plan: Step-by-Step Handling Protocol

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.chemicalbook.com/msds/2-bromo-3-chloropropiophenone.pdf
https://www.chemicalbook.com/msds/2-bromo-3-chloropropiophenone.pdf
https://www.chemicalbook.com/msds/2-bromo-3-chloropropiophenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14419066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Adherence to a strict operational workflow is crucial for the safe handling of 2-Bromo-3-
chlorobut-2-ene.

1. Preparation and Engineering Controls:

e Fume Hood: All manipulations, including weighing and transferring, must be performed within
a properly functioning and certified chemical fume hood.

o Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible
and have been recently tested.

« Spill Kit: A spill kit containing an inert absorbent material (e.g., sand, vermiculite) should be
readily available.[1]

2. Handling the Chemical:

e Donning PPE: Put on all required personal protective equipment as outlined in the table
above before entering the work area.

e Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin, eyes,
and clothing. Do not inhale vapors.

o Transfers: Use appropriate glassware and techniques, such as a syringe or cannula, for
transferring the liquid to minimize the risk of splashing and aerosol formation.

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
sources of ignition.[1] Use non-sparking tools for all operations.[1][2]

3. Post-Handling Procedures:

o Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into
contact with the chemical.

» Doffing PPE: Carefully remove PPE, ensuring that the outer, potentially contaminated
surfaces are not touched. Gloves should be removed last.

» Hygiene: Wash hands and face thoroughly with soap and water after handling the substance.
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-3-chlorobut-2-ene.
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Disposal Plan
Waste containing 2-Bromo-3-chlorobut-2-ene must be treated as hazardous waste. Do not
dispose of this chemical down the drain or by evaporation.[3]

1. Waste Segregation:

o Collect all waste containing this compound, including contaminated consumables (e.g.,
gloves, paper towels, pipette tips), in a designated, sealed, and clearly labeled hazardous
waste container for halogenated organic waste.[4][5]

2. Container Labeling:

o The waste container must be labeled with "Hazardous Waste," the full chemical name ("2-
Bromo-3-chlorobut-2-ene"), and the associated hazards (e.g., "Flammable," "Irritant™).

3. Storage and Disposal:

o Store the sealed waste container in a designated satellite accumulation area that is cool,
well-ventilated, and away from incompatible materials.

» Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office or a licensed chemical waste disposal company. All local, state, and
federal regulations for hazardous waste disposal must be followed. Empty containers may
retain product residue and should be handled as hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-3-
chlorobut-2-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14419066#personal-protective-equipment-for-
handling-2-bromo-3-chlorobut-2-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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